![molecular formula C20H16N2O3S B2524824 (Z)-methyl 2-(5-benzyl-4-oxo-3-phenylthiazolidin-2-ylidene)-2-cyanoacetate CAS No. 496775-34-9](/img/structure/B2524824.png)
(Z)-methyl 2-(5-benzyl-4-oxo-3-phenylthiazolidin-2-ylidene)-2-cyanoacetate
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Overview
Description
The compound "(Z)-methyl 2-(5-benzyl-4-oxo-3-phenylthiazolidin-2-ylidene)-2-cyanoacetate" is a derivative of the 4-thiazolidinone ring, which is known for its wide range of biological activities and presence in many marketed drugs. Although the provided papers do not directly discuss this specific compound, they do provide insights into similar thiazolidinone derivatives, which can be used to infer some of the properties and reactions of the compound .
Synthesis Analysis
The synthesis of thiazolidinone derivatives typically involves the reaction of an acetoacetate with phenyl isothiocyanate and a chloroacetate in the presence of a base such as K2CO3 and a solvent like DMF. For example, in the synthesis of a related compound, ethyl acetoacetate was reacted with phenyl isothiocyanate and ethyl chloroacetate to afford a thiazolidinone derivative . This suggests that the synthesis of "this compound" might follow a similar pathway, possibly involving a methyl acetoacetate and a benzyl isothiocyanate as starting materials.
Molecular Structure Analysis
The molecular structure of thiazolidinone derivatives is often elucidated using spectral analysis and X-ray crystallography. Computational methods such as the B3LYP/6-31G(d,p) method can be used to optimize the structure and predict geometric parameters and natural charges at different atomic sites . These techniques would likely be applicable in analyzing the molecular structure of "this compound" to understand its conformation and electronic distribution.
Chemical Reactions Analysis
Thiazolidinone derivatives can undergo various chemical reactions, including cycloadditions. For instance, cycloadditions of pyrazolidinium dipoles to methyl methacrylate have been shown to proceed regio- and stereoselectively, yielding specific regioisomers and stereoisomers depending on the substituents present on the dipole . This indicates that "this compound" may also participate in cycloaddition reactions, with the outcome influenced by the substituents on the thiazolidinone ring.
Physical and Chemical Properties Analysis
The physical and chemical properties of thiazolidinone derivatives, such as solubility, melting point, and reactivity, are influenced by their molecular structure. The presence of substituents like the benzyl and cyano groups in "this compound" would affect these properties. Additionally, the compound's moderate cytotoxic activity suggests potential as an anticancer agent, which is a significant physical property in the context of pharmaceutical applications .
properties
IUPAC Name |
methyl (2Z)-2-(5-benzyl-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)-2-cyanoacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3S/c1-25-20(24)16(13-21)19-22(15-10-6-3-7-11-15)18(23)17(26-19)12-14-8-4-2-5-9-14/h2-11,17H,12H2,1H3/b19-16- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGQVWULTOMPUAG-MNDPQUGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=C1N(C(=O)C(S1)CC2=CC=CC=C2)C3=CC=CC=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C(=C\1/N(C(=O)C(S1)CC2=CC=CC=C2)C3=CC=CC=C3)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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